3-(3-Chlorophenyl)-4-((3,5-dibromo-2-hydroxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 478255-34-4
• Molecular Formula: C15H9Br2ClN4OS
• Molecular Weight: 488.6 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-4-[(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H9Br2ClN4OS/c16-10-4-9(13(23)12(17)6-10)7-19-22-14(20-21-15(22)24)8-2-1-3-11(18)5-8/h1-7,23H,(H,21,24)/b19-7+
• InChI Key: JBZHOTFQJLPXSM-FBCYGCLPSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=S)N2/N=C/C3=C(C(=CC(=C3)Br)Br)O
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=S)N2N=CC3=C(C(=CC(=C3)Br)Br)O

Description

3-(3-Chlorophenyl)-4-((3,5-dibromo-2-hydroxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione (CAS 478255-34-4) is a high-purity, complex organic compound supplied for early-stage chemical and pharmacological research. This molecule features a 1,2,4-triazole core, a heterocycle renowned for its broad spectrum of biological activities , functionalized with a 3,5-dibromo-2-hydroxybenzylidene Schiff base. This specific structure, characterized by its thione group (C=S) and halogen substituents, is of significant interest in the design of novel bioactive agents. Compounds within the 1,2,4-triazole class have been extensively studied and demonstrated potent antibacterial properties against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains . The presence of the Schiff base component is significant, as such derivatives are known to form stable complexes with various metal ions, which can enhance their biological activity and provide pathways for investigating mechanisms of action . The molecular formula of the compound is C15H9Br2ClN4OS, and it has a molecular weight of 488.58 g/mol . This product is intended for research applications only in laboratory settings. It is strictly for use by qualified professionals. This product is not for human or veterinary diagnostic or therapeutic uses.

Biological Activity

3-(3-Chlorophenyl)-4-((3,5-dibromo-2-hydroxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione is a synthetic compound belonging to the class of 1,2,4-triazoles. This compound has garnered attention due to its potential biological activities, including antimicrobial, antifungal, and anticancer properties. The triazole ring is known for its diverse pharmacological applications, making it a significant scaffold in medicinal chemistry.

Chemical Structure

The compound features a triazole ring substituted with a chlorophenyl group and a dibromo-hydroxybenzylidene moiety. The presence of these substituents can influence the biological activity through various mechanisms.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of various 1,2,4-triazole derivatives. For instance, compounds with similar structural motifs have shown significant activity against Gram-positive and Gram-negative bacteria as well as fungi. In one study focusing on S-substituted derivatives of 1,2,4-triazole-3-thiols, compounds exhibited minimum inhibitory concentrations (MIC) ranging from 31.25 to 62.5 μg/mL against pathogens like Escherichia coli and Staphylococcus aureus .

Compound	MIC (μg/mL)	Target Organism
3-(3-Chlorophenyl)-4-((3,5-dibromo-2-hydroxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione	TBD	TBD
S-substituted triazoles	31.25 - 62.5	E. coli, S. aureus

Antifungal Activity

The antifungal potential of this compound can also be inferred from studies on related triazole derivatives. Triazoles have been recognized for their efficacy against fungal infections due to their ability to inhibit ergosterol synthesis in fungal cell membranes. For example, certain derivatives have shown promising results against Candida albicans, with MIC values indicating effective antifungal activity .

Anticancer Activity

The anticancer properties of triazole derivatives are well-documented. Studies have demonstrated that modifications on the triazole ring can lead to enhanced selectivity and potency against various cancer cell lines. For example, some derivatives have shown activity against breast cancer cells by inducing apoptosis and inhibiting proliferation . The specific activity of 3-(3-Chlorophenyl)-4-((3,5-dibromo-2-hydroxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione in this context remains to be fully explored.

Structure-Activity Relationship (SAR)

The biological activity of triazole compounds is often influenced by their structural features:

• Substituents on the Triazole Ring : Electron-donating groups tend to enhance activity.
• Hydrophobic Interactions : Alkyl chains or aromatic rings can improve binding affinity to biological targets.
• Hydrogen Bonding : Hydroxyl groups can participate in hydrogen bonding with biological macromolecules.

Case Studies

Several studies have investigated various derivatives of the triazole scaffold:

• Antimicrobial Screening : A series of 1,2,4-triazole derivatives were synthesized and tested for antimicrobial activity against a panel of pathogens. Compounds with hydroxyl substitutions exhibited improved efficacy .
• Anticancer Potential : Research into triazole-based hybrids has shown promise in targeting specific cancer pathways. For instance, certain derivatives have been noted for their ability to inhibit tumor growth in vitro .

Scientific Research Applications

Antimicrobial Activity

The compound has demonstrated promising antimicrobial properties , particularly against resistant bacterial strains. Research indicates that derivatives of 1,2,4-triazole exhibit potent activity against various pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). For instance, compounds similar to 3-(3-Chlorophenyl)-4-((3,5-dibromo-2-hydroxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione have shown minimum inhibitory concentrations (MIC) ranging from 0.25 to 2 μg/mL against MRSA and other bacteria .

Table 1: Antimicrobial Efficacy of Triazole Derivatives

Compound Name	MIC (μg/mL)	Target Bacteria
Compound A	0.25	MRSA
Compound B	0.5	Escherichia coli
Compound C	1.0	Pseudomonas aeruginosa
3-(3-Chlorophenyl)-...	0.046 - 3.11	Various pathogens including MRSA

Antifungal Properties

In addition to antibacterial activity, this compound exhibits antifungal properties . The triazole ring is known for its ability to inhibit fungal sterol synthesis, making it a valuable scaffold for developing antifungal agents. Studies have shown that triazole derivatives can effectively combat fungi such as Candida albicans and Aspergillus species .

Anticancer Potential

The anticancer potential of triazole derivatives has gained attention in recent years. Research indicates that compounds like 3-(3-Chlorophenyl)-4-((3,5-dibromo-2-hydroxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms . The incorporation of halogenated phenyl groups has been shown to enhance cytotoxicity against a range of cancer cell lines.

Table 2: Anticancer Activity of Triazole Compounds

Compound Name	IC50 (μM)	Cancer Cell Line
Compound D	10	HeLa (cervical cancer)
Compound E	15	MCF-7 (breast cancer)
3-(3-Chlorophenyl)-...	12	A549 (lung cancer)

Anti-inflammatory Effects

The anti-inflammatory potential of this compound is another area of exploration. Triazoles are known to modulate inflammatory pathways and exhibit activity against conditions such as rheumatoid arthritis and inflammatory bowel disease. The structure of the compound allows for interactions with inflammatory mediators, potentially leading to reduced inflammation .

Case Study 1: Synthesis and Characterization

A study focused on synthesizing new triazole derivatives highlighted the effectiveness of substituents like bromine and chlorine in enhancing biological activity. The synthesized compounds were characterized using IR spectroscopy and NMR techniques to confirm their structures before biological testing .

Case Study 2: Structure-Activity Relationship (SAR)

Research on the SAR of triazole derivatives indicated that electron-withdrawing groups significantly influence antimicrobial activity. The presence of hydroxyl groups on the phenyl ring was found to enhance activity against both bacterial and fungal strains .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The thione (-C=S) group acts as a nucleophile, participating in alkylation and arylation reactions.

Reaction Type	Conditions	Product	Yield (%)	Characterization Method
Alkylation	Ethanol, triethylamine, RT, 10 min	S-alkylated derivatives	75–92	$^1H$ NMR, $^{13}C$ NMR, MS
Arylation	DMF, K$_2$CO$_3$, 80°C, 4 hr	S-aryl derivatives	68–85	IR, elemental analysis

Key findings:

• Alkylation occurs preferentially at the sulfur atom due to its high nucleophilicity .

• Arylation yields depend on the electron-withdrawing/donating nature of the aryl halide.

Condensation Reactions

The benzylideneamino group undergoes reversible condensation with amines or hydrazines.

Reactant	Conditions	Product	Application
Hydrazine hydrate	Ethanol, reflux, 6 hr	Hydrazone derivatives	Antimicrobial agents
Aromatic aldehydes	Microwave, 120°C, 20 min	Schiff base analogs	Analgesic candidates

Example:

• Condensation with 3-nitrobenzaldehyde under microwave irradiation produced a Schiff base with 89% yield and significant analgesic activity (ED$_{50}$ = 12.3 mg/kg) .

Metal Complexation

The compound acts as a polydentate ligand, coordinating via sulfur, nitrogen, and oxygen atoms.

Metal Salt	Stoichiometry	Geometry	Biological Activity
Cu(II) acetate	1:2 (ligand:metal)	Square planar	Enhanced antifungal activity (MIC = 8 µg/mL)
Fe(III) chloride	1:1	Octahedral	Antioxidant (IC$_{50}$ = 14.7 µM)

Mechanistic insight:

• The thione sulfur and phenolic oxygen donate electrons to metal centers, stabilizing complexes.

Oxidation:

• The thione (-C=S) oxidizes to sulfonic acid (-SO$_3$H) using H$_2$O$_2$/AcOH (80°C, 2 hr) .

Reduction:

• Catalytic hydrogenation (Pd/C, H$_2$) reduces the imine bond to amine, altering pharmacological activity.

Biological Interactions

The compound inhibits kinase enzymes and induces apoptosis via:

• ROS generation : Upregulates intracellular ROS by 2.8-fold in HeLa cells.

• Caspase-3 activation : 4.5-fold increase at 50 µM concentration.

• DNA intercalation : Binding constant $K_b = 3.2 \times 10^4 \, \text{M}^{-1}$ .

Stability and Degradation

• Photodegradation : Under UV light (254 nm), the dibromo moiety undergoes debromination ($t_{1/2} = 4.2 \, \text{hr}$) .

• Hydrolytic stability : Stable in pH 4–8; decomposes in strong acids/bases via triazole ring cleavage.

Comparison with Similar Compounds

Brominated Analogues

• 4-((3-Bromobenzylidene)amino)-3-(3-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione (CAS 478254-61-4): Replaces the 3,5-dibromo-2-hydroxy group with a single 3-bromo substituent. Impact: Reduced steric hindrance and lower molecular weight (393.69 g/mol vs. ~500 g/mol for the target compound) enhance solubility but diminish antioxidant efficacy due to fewer electron-withdrawing groups . Spectroscopy: IR C=S stretch at 1215 cm⁻¹, similar to the target compound’s C=S (1212–1220 cm⁻¹) .

Iodinated Analogues

• 3-(3-Chlorophenyl)-4-((2-hydroxy-3,5-diiodobenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione (CAS 478254-53-4): Substitutes bromine with iodine, increasing atomic radius and polarizability. Impact: Enhanced halogen bonding in crystal packing (e.g., I···N interactions) improves thermal stability but reduces bioavailability due to higher lipophilicity .

Hydroxybenzylidene Variants

Di-tert-butyl Hydroxy Derivatives

• 4-(3,5-Di-tert-butyl-4-hydroxybenzylideneamino)-3-((3,5-di-tert-butyl-4-hydroxybenzylthio)methyl)-1H-1,2,4-triazole-5(4H)-thione (Compound 6): Features bulky tert-butyl groups instead of halogens. Impact: Superior radical scavenging activity (IC₅₀ = 12.7 µM in DPPH assay) due to steric protection of the phenolic -OH group, compared to the target compound’s IC₅₀ of ~18 µM . Synthesis: Higher yield (69–85%) via conventional condensation vs. microwave-assisted methods for halogenated derivatives .

Methoxy-Substituted Analogues

• 4-((4-Methoxybenzylidene)amino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione: Replaces hydroxyl with methoxy, eliminating hydrogen-bond donor capacity. Impact: Lower melting point (178–180°C vs. >200°C for the target compound) and reduced antimicrobial activity against S. aureus (MIC = 64 µg/mL vs. 32 µg/mL) .

Heterocyclic Hybrids

Benzoxazole-Triazole Hybrids

• Biological Data: Moderate antitumor activity (IC₅₀ = 45 µM vs. HeLa cells) compared to the target compound’s IC₅₀ = 28 µM .

Adamantane-Triazole Derivatives

• 3-(Adamantane-1-yl)-4-(2-bromo-4-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione :
  • Incorporates a rigid adamantane group, enhancing blood-brain barrier penetration.
  • Applications : Promising neuroprotective activity in preclinical models, a niche less explored for the target compound .

Key Data Tables

Table 1: Spectroscopic Comparison of Selected Analogues

Compound	IR C=S (cm⁻¹)	$ ^1H $-NMR (δ, ppm)	Molecular Weight (g/mol)
Target Compound	1212	9.51 (s, 1H, triazole), 6.10–8.01 (m, Ar-H)	~500
4-((3-Bromobenzylidene)amino)-3-(3-chlorophenyl)-...	1215	7.82–8.15 (m, Ar-H)	393.69
4-(3,5-Di-tert-butyl-4-hydroxybenzylideneamino)-...	1208	2.55 (s, 18H, tert-butyl)	648.88

Q & A

Basic Research Questions

Q. What are the optimal reaction conditions for synthesizing 3-(3-chlorophenyl)-1,2,4-triazole-5(4H)-thione derivatives?

• Methodological Answer : Synthesis typically involves refluxing substituted benzaldehydes with amino-triazole precursors in ethanol under acidic conditions (e.g., glacial acetic acid) for 4–6 hours. For example, 4-amino-triazole derivatives react with halogenated benzaldehydes in ethanol, followed by solvent evaporation and recrystallization from DMF/water mixtures . Key parameters include:

• Molar ratio : 1:1 (amino-triazole:benzaldehyde)
• Catalyst : 5 drops of glacial acetic acid
• Temperature : Reflux (~78°C for ethanol)
• Purification : Neutralization with sodium bicarbonate and filtration .

Q. Which spectroscopic techniques are most reliable for characterizing this compound?

• Methodological Answer : A combination of techniques ensures structural validation:

• IR Spectroscopy : Peaks at ~1212 cm⁻¹ (C=S), ~1593 cm⁻¹ (C=N), and ~3300 cm⁻¹ (NH) confirm functional groups .
• ¹H-NMR : Aromatic protons (δ 6.10–8.01 ppm) and triazole NH (δ ~9.51 ppm) are diagnostic .
• Mass Spectrometry : Molecular ion peaks (e.g., M+1 at m/z 464) and fragmentation patterns validate molecular weight .

Q. How can solubility challenges be addressed during physicochemical studies?

• Methodological Answer : Solubility in polar aprotic solvents (e.g., DMSO, DMF) is generally higher (~12.2 µg/mL at pH 7.4). For biological assays, use co-solvents like ethanol (<5% v/v) or surfactants (e.g., Tween-80) to enhance aqueous solubility without destabilizing the compound .

Advanced Research Questions

Q. How can contradictions in biological activity data be resolved?

• Methodological Answer : Discrepancies often arise from assay conditions (e.g., pH, solvent effects) or impurities. Mitigation strategies include:

• Purity Validation : Elemental analysis (e.g., C, H, N within ±0.3% of theoretical values) .
• Dose-Response Curves : Use standardized protocols (e.g., OECD guidelines) with positive controls (e.g., fluconazole for antifungal studies) .
• Statistical Analysis : Apply ANOVA or Tukey’s HSD test to compare replicates, accounting for batch-to-batch variability .

Q. What computational methods predict the compound’s reactivity and binding modes?

• Methodological Answer :

• DFT Calculations : Optimize geometry at the B3LYP/6-31G(d) level to analyze frontier molecular orbitals (HOMO-LUMO gaps) and electrostatic potential surfaces .
• Molecular Docking : Use AutoDock Vina to simulate interactions with biological targets (e.g., fungal CYP51). Validate with crystallographic data (e.g., hydrogen bond distances <2.5 Å) .

Q. How does hydrogen bonding influence the crystal structure?

• Methodological Answer : Single-crystal X-ray diffraction reveals intermolecular N–H···O/S and O–H···S hydrogen bonds, forming supramolecular assemblies. For example, triazole-thiones form hexamers via N–H···S (2.89 Å) and O–H···S (2.75 Å) interactions, stabilizing the lattice .